Cas no 1187170-15-5 (2-Methyl-5-(3-phenoxybenzoyl)pyridine)

• Product Name: 2-Methyl-5-(3-phenoxybenzoyl)pyridine
• CAS No: 1187170-15-5
• MF: C₁₉H₁₅NO₂
• MW: 289.327904939651
• CID: 4684838
• Update Time: 2025-05-22

2-Methyl-5-(3-phenoxybenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(3-phenoxybenzoyl)pyridine
• (6-Methylpyridin-3-yl)(3-phenoxyphenyl)methanone

• Inchi： 1S/C19H15NO2/c1-14-10-11-16(13-20-14)19(21)15-6-5-9-18(12-15)22-17-7-3-2-4-8-17/h2-13H,1H3
• InChI Key： BDNIDVPEHAMPHH-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC(=C1)C(C1C=NC(C)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 364
• Topological Polar Surface Area: 39.2

Additional information on 2-Methyl-5-(3-phenoxybenzoyl)pyridine

2-Methyl-5-(3-phenoxybenzoyl)pyridine: A Comprehensive Overview

The compound 2-Methyl-5-(3-phenoxybenzoyl)pyridine, identified by the CAS number 1187170-15-5, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we will delve into its structure, synthesis, properties, and recent advancements in its utilization across different industries.

The molecular structure of 2-Methyl-5-(3-phenoxybenzoyl)pyridine is characterized by a pyridine ring substituted with a methyl group at position 2 and a 3-phenoxybenzoyl group at position 5. This substitution pattern imparts distinctive electronic and steric properties to the molecule, making it a versatile building block for further chemical modifications. The presence of the phenoxy group introduces additional complexity, enhancing the molecule's reactivity and functionality.

Recent studies have highlighted the importance of phenoxybenzoyl derivatives in drug discovery and materials science. For instance, researchers have explored the use of this compound as a precursor for synthesizing bioactive molecules with potential anti-tumor and anti-inflammatory activities. The pyridine ring, being an electron-deficient aromatic system, serves as an excellent platform for various substitution reactions, enabling the creation of novel pharmacophores.

In terms of synthesis, the preparation of 2-Methyl-5-(3-phenoxybenzoyl)pyridine typically involves multi-step organic reactions. A common approach includes the Friedel-Crafts acylation of a methyl-substituted pyridine derivative followed by nucleophilic aromatic substitution to introduce the phenoxybenzoyl group. These methods have been optimized in recent years to improve yield and purity, making large-scale production feasible.

The application of this compound extends beyond pharmaceuticals. It has been utilized in the development of advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). The electronic properties of the molecule, particularly its ability to undergo charge transfer interactions, make it a promising candidate for next-generation electronic devices.

From an environmental perspective, there is growing interest in understanding the ecological impact of compounds like 2-Methyl-5-(3-phenoxybenzoyl)pyridine. Recent toxicological studies have focused on assessing its biodegradability and potential toxicity to aquatic organisms. These studies are crucial for ensuring that its use aligns with sustainable practices and regulatory standards.

In conclusion, 2-Methyl-5-(3-phenoxybenzoyl)pyridine (CAS No. 1187170-15-5) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and application development, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future innovations is likely to expand significantly.